Cas no 1889646-67-6 ((1-tert-butyl-3,3-difluorocyclobutyl)methanamine)

• Product Name: (1-tert-butyl-3,3-difluorocyclobutyl)methanamine
• CAS No: 1889646-67-6
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• CID: 6127908
• PubChem ID: 115014897
• Update Time: 2025-06-13

(1-tert-butyl-3,3-difluorocyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-tert-butyl-3,3-difluorocyclobutyl)methanamine
• 1889646-67-6
• EN300-1950305

• Inchi： 1S/C9H17F2N/c1-7(2,3)8(6-12)4-9(10,11)5-8/h4-6,12H2,1-3H3
• InChI Key： MEVCKWYUFQIFKQ-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C1)C(C)(C)C)F

Computed Properties

• Exact Mass: 177.13290587g/mol
• Monoisotopic Mass: 177.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (1-tert-butyl-3,3-difluorocyclobutyl)methanamine

Research Brief on (1-tert-butyl-3,3-difluorocyclobutyl)methanamine (CAS: 1889646-67-6) in Chemical Biology and Pharmaceutical Applications

The compound (1-tert-butyl-3,3-difluorocyclobutyl)methanamine (CAS: 1889646-67-6) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This structurally unique molecule, featuring a difluorinated cyclobutyl ring and a tert-butyl group, has garnered significant attention due to its potential applications in the development of novel therapeutics. Recent studies have explored its utility as a building block for bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in the synthesis of potent and selective serotonin receptor modulators. The researchers highlighted how the steric and electronic properties of the difluorocyclobutyl moiety contribute to enhanced blood-brain barrier penetration and metabolic stability. This makes 1889646-67-6 particularly valuable for CNS-targeted drug development, where these characteristics are often crucial for therapeutic success.

In parallel research, scientists have investigated the compound's potential in addressing protein-protein interactions (PPIs), which have traditionally been challenging targets in drug discovery. The rigid yet slightly flexible nature of the cyclobutyl ring, combined with the strategic fluorine substitutions, allows for optimal binding to shallow protein surfaces. A recent Nature Communications paper (2024) described the successful incorporation of this scaffold into inhibitors of challenging oncology targets, demonstrating improved binding affinity compared to traditional aromatic systems.

The synthetic accessibility of (1-tert-butyl-3,3-difluorocyclobutyl)methanamine has also been a focus of recent optimization efforts. A 2024 ACS Catalysis publication presented an improved asymmetric synthesis route that achieves higher enantiomeric purity while reducing environmental impact. This advancement is particularly significant as it addresses one of the key challenges in utilizing this scaffold - the previous limitations in obtaining optically pure forms for chiral drug development.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent preclinical studies have shown favorable profiles for derivatives containing this structural motif. The tert-butyl group appears to confer metabolic stability without significantly increasing molecular weight beyond desirable limits, while the difluorocyclobutyl moiety contributes to optimal lipophilicity for oral bioavailability. These findings, published in recent issues of Drug Metabolism and Disposition, suggest that 1889646-67-6 derivatives may have advantages over traditional aromatic systems in certain therapeutic contexts.

Looking forward, the unique properties of (1-tert-butyl-3,3-difluorocyclobutyl)methanamine position it as a versatile scaffold for addressing multiple therapeutic areas. Current research directions include its application in developing next-generation kinase inhibitors, where the scaffold's three-dimensionality may help overcome resistance mutations, and in the creation of novel radiopharmaceuticals, where the fluorine atoms offer potential for PET imaging applications. The compound's continued exploration underscores the pharmaceutical industry's growing interest in saturated, fluorinated ring systems as alternatives to flat aromatic systems in drug design.